Cas no 1567866-75-4 ((1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1567866-75-4
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 6005995
• PubChem ID: 104373703
• Update Time: 2025-06-14

(1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• Benzenemethanol, 2,6-difluoro-α-(trifluoromethyl)-, (αS)-
• (S)-1-(2,6-Difluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1929708
• 1567866-75-4

• Inchi： 1S/C8H5F5O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
• InChI Key： RSGKVSXJCHRZMA-ZETCQYMHSA-N
• SMILES： [C@@H](C1C(=CC=CC=1F)F)(O)C(F)(F)F

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 192.4±40.0 °C(Predicted)
• pka: 10.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1567866-75-4)

The compound (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1567866-75-4) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl and trifluoroethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity ((1S)-configuration) and the growing demand for fluorinated building blocks in drug discovery.

In recent years, the search for fluorinated pharmaceuticals has surged, driven by their enhanced metabolic stability and bioavailability. The 1567866-75-4 compound aligns with this trend, as its trifluoroethanol moiety is known to improve lipophilicity and membrane permeability. This property is critical for developing CNS-targeting drugs, a hot topic in neurodegenerative disease research. Google Scholar and PubMed data reveal a rising interest in asymmetric synthesis of fluorinated alcohols, where this compound serves as a model substrate.

From a synthetic chemistry perspective, (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol exemplifies the challenges and opportunities in enantioselective fluorination. Its preparation often involves chiral catalysts or biocatalysis, addressing the pharmaceutical industry's need for optically pure intermediates. Forum discussions on platforms like ResearchGate frequently inquire about scale-up methods for fluorinated chiral alcohols, highlighting its practical relevance.

The compound's thermal stability and solubility profile (particularly in polar aprotic solvents) make it suitable for high-temperature reactions and crystallization studies. These characteristics are frequently searched in conjunction with process chemistry optimization, as evidenced by patent analyses. Notably, its 2,6-difluorophenyl group is structurally analogous to motifs found in commercial crop protection agents, sparking cross-industry interest.

Analytical characterization of CAS 1567866-75-4 typically employs chiral HPLC and 19F NMR, techniques widely discussed in method development circles. The compound's strong hydrogen-bonding capacity (due to the hydroxyl group) also makes it a candidate for supramolecular chemistry applications, a trending area in material science. Semantic search data indicates growing queries about fluorine-based hydrogen bond acceptors, further underscoring its multidisciplinary importance.

Environmental considerations surrounding persistent fluorinated compounds have led to stricter regulations, increasing demand for degradable fluorine motifs. Here, the benzylic alcohol functionality in (1S)-1-(2,6-difluorophenyl)-2,2,2-trifluoroethan-1-ol offers potential metabolic cleavage sites, a feature explored in recent green chemistry publications. This aligns with industry searches for sustainable fluorination strategies and eco-friendly intermediates.

In conclusion, 1567866-75-4 represents a nexus of multiple research frontiers: from enantioselective catalysis to fluorine medicinal chemistry and environmental sustainability. Its versatility ensures continued relevance as scientists address pressing questions about chiral fluorination, drug design principles, and benign-by-design chemicals – all dominant themes in contemporary scientific discourse.